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Get Quote

Clinical Pharmacology & Pharmacokinetic Data

The following tables summarize key quantitative data for Lincomycin Hydrochloride Monohydrate,

primarily derived from the official drug label and pharmacological databases [1] [2] [3].

Table 1: Key Pharmacokinetic Parameters (Single 600 mg Dose)

Parameter Intramuscular (IM)
Intravenous (IV, 2-hour
infusion)

Average Peak Serum
Concentration

11.6 µg/mL at 60 minutes [2] [3] 15.9 µg/mL (post-infusion)

[2] [3]

Therapeutic
Concentration
Duration

17 to 20 hours [2] 14 hours [2]

Urinary Excretion 1.8% to 24.8% (Mean: 17.3%) [2] 4.9% to 30.3% (Mean:
13.8%) [2]

Biological Half-life 5.4 ± 1.0 hours [2] 5.4 ± 1.0 hours [2]
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Parameter Intramuscular (IM)
Intravenous (IV, 2-hour
infusion)

Volume of
Distribution (Vss)

Information not specific to IM route 63.8 L (600 mg dose) to

105.1 L (2400 mg dose)
[1]

Clearance Information not specific to IM route 9.9 L/h (600 mg dose) to
11.8 L/h (2400 mg dose)

[1]

Protein Binding Varies with concentration (approx. 57% at 1

µg/mL to 72% at 5 µg/mL); likely bound to α1-
acid glycoprotein [1] [3]

Table 2: Key Microbial Susceptibility and Clinical Information

Category Details

FDA-Approved
Indications

Serious infections due to susceptible strains of streptococci, pneumococci, and
staphylococci. Reserved for penicillin-allergic patients or where penicillin is

inappropriate [1] [2].

| In Vitro Activity (Clinical significance unknown) | Gram-positive bacteria: Corynebacterium

diphtheriae, Streptococcus pyogenes, Viridans group streptococci. Anaerobic bacteria: Clostridium tetani,

Clostridium perfringens [2]. | | Primary Resistance Mechanism | Methylation of adenine 2058 (A2058) in

the 23S rRNA of the 50S ribosomal subunit (MLSB phenotype), conferring cross-resistance to macrolides

and streptogramin B [1] [2]. |

Established Clinical Protocols & Safety

Based on the current clinical use and prescribing information, here is a summary of the established clinical

application.

Dosage and Administration
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Route: Administered by deep intramuscular (IM) injection or slow intravenous (IV) infusion [2] [3].

IV Administration Critical Note: Must be diluted prior to IV infusion and administered over at least
60 minutes. Severe cardiopulmonary reactions can occur if administered as an intravenous bolus or

at a too high concentration [2].
Adult Dosage (Typical):

IM: 600 mg every 12-24 hours [3].
IV: 600 mg to 1 gram every 8-12 hours [3].

Pediatric Dosage (≥ 1 month): 10 to 20 mg/kg/day, divided into 2-3 doses [3].
Renal/Hepatic Impairment: The serum half-life is prolonged. Dose adjustment and monitoring of

serum levels are recommended during high-dose therapy [1] [2].

Warnings and Precautions

Clostridioides difficile-Associated Diarrhea (CDAD): Boxed Warning. CDAD, ranging from mild

diarrhea to fatal colitis, has been reported with nearly all antibacterial agents, including Lincomycin. If
CDAD is suspected or confirmed, ongoing antibiotic use may need to be discontinued [2].

Hypersensitivity Reactions: Severe reactions, including anaphylaxis and severe cutaneous adverse
reactions (SCAR) like Stevens-Johnson syndrome, have been reported [2].

Benzyl Alcohol: The injectable formulation contains benzyl alcohol, which has been associated with
fatal "gasping syndrome" in neonates and pediatric patients. Use with caution in this population [2].

Mechanism of Action & Biosynthesis Workflow

Lincomycin is a lincosamide antibiotic that inhibits bacterial protein synthesis. Its biosynthetic pathway,

which has been recently fully elucidated, involves a complex series of steps to form its unique thiooctose

core [4].

The diagram below illustrates the mechanism of action of Lincomycin at the molecular level.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://www.healio.com/clinical-guidance/drugs/lincocin
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://www.healio.com/clinical-guidance/drugs/lincocin
https://www.healio.com/clinical-guidance/drugs/lincocin
https://www.healio.com/clinical-guidance/drugs/lincocin
https://go.drugbank.com/drugs/DB01627
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=61f4851d-d919-400d-912a-05eb9dca11d4
https://pmc.ncbi.nlm.nih.gov/articles/PMC7547251/
https://www.smolecule.com/products/s533200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Lincomycin

50S Ribosomal Subunit

Binds to 23S rRNA
(Positions A2058, A2059, G2505, C2611)

Inhibition of
Peptide Bond Formation

Bacterial Protein
Synthesis Halted

Click to download full resolution via product page

The following diagram outlines the key biosynthetic pathway of the lincosamide core, highlighting the

recently characterized "missing link" [4].

GDP-D-erythro-α-D-gluco-octose (11) 6-Epimerization
(Catalyzed by LmbM) GDP-α-D-lincosamide (12)6,8-Dehydration

(Catalyzed by LmbL & CcbZ)
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(Catalyzed by LmbM)
6-Transamination

(Catalyzed by CcbS)
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Suggestions for Further Protocol Development

The information available is suitable for a high-level overview but lacks the granular detail for novel

laboratory testing. To develop detailed application notes and protocols, you may need to:
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Consult Primary Literature: Search for specific research articles on sites like PubMed for

methodologies related to lincomycin, such as MIC (Minimum Inhibitory Concentration)
determination assays (e.g., broth microdilution), resistance mechanism studies (e.g., D-zone
test for inducible clindamycin resistance), or analytical methods (e.g., HPLC) for quantifying
the drug in biological samples.
Refer to Pharmacopoeias: Standards like the US Pharmacopeia (USP) or European
Pharmacopoeia (Ph. Eur.) often contain detailed monographs with identification, assay, and impurity

testing protocols for established drugs like lincomycin.

I hope this structured compilation provides a solid foundation for your work. Should you require information

on a more specific type of assay, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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